Cas no 57844-41-4 (Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-)

• Product Name: Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-
• CAS No: 57844-41-4
• MF: C₂₈H₃₂N₂O₂
• MW: 428.565887451172
• CID: 5331057
• Update Time: 2025-05-20

Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-
• 4-Tert-butyl-N-[4-(4-tert-butylbenzamido)phenyl]benzamide

• Inchi： 1S/C28H32N2O2/c1-27(2,3)21-11-7-19(8-12-21)25(31)29-23-15-17-24(18-16-23)30-26(32)20-9-13-22(14-10-20)28(4,5)6/h7-18H,1-6H3,(H,29,31)(H,30,32)
• InChI Key： BHFXPRVOVPIQGF-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(C(C)(C)C)C=C2)=CC=C(NC(=O)C2=CC=C(C(C)(C)C)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-

Professional Introduction to Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] (CAS No. 57844-41-4)

Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-], is a specialized chemical compound with the CAS number 57844-41-4. This compound belongs to the benzamide family, characterized by its aromatic structure and amide functional group. The presence of two para-substituted phenyl rings linked by a central phenylene bridge enhances its molecular stability and reactivity, making it a subject of significant interest in the field of chemical biology and pharmaceutical research.

The structural formula of Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] consists of a central phenylene ring connected to two 4-(1,1-dimethylethyl)benzamide units. This configuration imparts unique electronic and steric properties to the molecule, which are exploited in various applications ranging from material science to drug development. The bulky tert-butyl groups at the para positions contribute to significant lipophilicity, influencing solubility and interaction with biological targets.

In recent years, this compound has garnered attention due to its potential applications in medicinal chemistry. The benzamide moiety is known for its role as a bioisostere in drug design, often replacing carboxylic acid groups to enhance metabolic stability and binding affinity. The specific substitution pattern in Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its rigid structure to design small molecules that interact with specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory and neurodegenerative diseases. The tert-butyl groups not only enhance lipophilicity but also provide steric hindrance, which can be critical for optimizing binding interactions with protein targets.

The pharmacological profile of Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] has been explored in several preclinical studies. These investigations have highlighted its potential as a lead compound for further drug development. The compound's ability to modulate enzyme activity has been particularly noteworthy, with some derivatives showing promise in reducing inflammation and oxidative stress. Such findings are supported by computational modeling studies that predict favorable binding affinities and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the central phenylene bridge efficiently. The introduction of the 4-(1,1-dimethylethyl) substituents further demands careful optimization to ensure high yields and purity. These synthetic challenges underscore the compound's complexity and highlight the expertise required for its production.

In addition to its pharmaceutical applications, Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] has found utility in materials science. Its rigid aromatic structure and lipophilic nature make it a suitable candidate for designing liquid crystals and organic semiconductors. These materials are integral to advanced display technologies and electronic devices, where precise molecular arrangement is crucial for optimal performance.

The latest research trends indicate that this compound is being increasingly explored for its potential in drug discovery pipelines. Innovations in synthetic methodologies have enabled the rapid generation of libraries of derivatives for high-throughput screening. This approach has accelerated the identification of novel bioactive compounds with therapeutic potential. Furthermore, collaborations between academia and industry are fostering interdisciplinary research that aims to translate these findings into clinical applications.

The future prospects for Benzamide, N,N'-1,4-phenylenebis[4-(1,1-dimethylethyl)-] are promising as ongoing studies continue to uncover new applications and refine synthetic strategies. Advances in computational chemistry are playing a pivotal role in predicting molecular properties and optimizing drug-like characteristics. These developments are expected to drive further innovation in both academic research and industrial settings.